Cas no 2877631-40-6 (4-{1-3-(propan-2-yl)-1,2,4-thiadiazol-5-ylpiperidine-4-carbonyl}thiomorpholine)

• Product Name: 4-{1-3-(propan-2-yl)-1,2,4-thiadiazol-5-ylpiperidine-4-carbonyl}thiomorpholine
• CAS No: 2877631-40-6
• MF: C₁₅H₂₄N₄OS₂
• MW: 340.507260322571
• CID: 5329001
• Update Time: 2025-05-20

4-{1-3-(propan-2-yl)-1,2,4-thiadiazol-5-ylpiperidine-4-carbonyl}thiomorpholine Chemical and Physical Properties

Names and Identifiers

• [1-[3-(1-Methylethyl)-1,2,4-thiadiazol-5-yl]-4-piperidinyl]-4-thiomorpholinylmethanone
• 4-{1-3-(propan-2-yl)-1,2,4-thiadiazol-5-ylpiperidine-4-carbonyl}thiomorpholine

• Inchi： 1S/C15H24N4OS2/c1-11(2)13-16-15(22-17-13)19-5-3-12(4-6-19)14(20)18-7-9-21-10-8-18/h11-12H,3-10H2,1-2H3
• InChI Key： MQTCBKXWKZHORJ-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2SN=C(C(C)C)N=2)CC1)(N1CCSCC1)=O

Experimental Properties

• Density: 1.251±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.9±60.0 °C(Predicted)
• pka: 6.19±0.32(Predicted)

Additional information on 4-{1-3-(propan-2-yl)-1,2,4-thiadiazol-5-ylpiperidine-4-carbonyl}thiomorpholine

Introduction to 4-{1-3-(propan-2-yl)-1,2,4-thiadiazol-5-ylpiperidine-4-carbonyl}thiomorpholine (CAS No. 2877631-40-6)

4-{1-3-(propan-2-yl)-1,2,4-thiadiazol-5-ylpiperidine-4-carbonyl}thiomorpholine, with the CAS number 2877631-40-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiomorpholines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and antitumor properties.

The structure of 4-{1-3-(propan-2-yl)-1,2,4-thiadiazol-5-ylpiperidine-4-carbonyl}thiomorpholine is characterized by a thiomorpholine ring fused with a piperidine moiety and a thiadiazole group. The presence of these functional groups imparts the molecule with high chemical stability and enhanced pharmacological activity. Recent studies have highlighted the importance of thiadiazole-containing compounds in drug discovery, particularly in the development of new treatments for neurological disorders and cancer.

In terms of synthesis, 4-{1-3-(propan-2-yl)-1,2,4-thiadiazol-5-ylpiperidine-4-carbonyl}thiomorpholine can be prepared through a multi-step process involving the coupling of a thiomorpholine derivative with a piperidine-thiadiazole intermediate. The synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity. This makes the compound readily available for further biological evaluation and potential clinical development.

The biological activity of 4-{1-3-(propan-2-yl)-1,2,4-thiadiazol-5-ylpiperidine-4-carbonyl}thiomorpholine has been extensively studied in vitro and in vivo. Initial screening assays have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated significant antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells.

Mechanistically, 4-{1-3-(propan-2-yl)-1,2,4-thiadiazol-5-ylpiperidine-4-carbonyl}thiomorpholine is believed to exert its therapeutic effects through multiple pathways. It has been shown to modulate key signaling pathways involved in inflammation and cancer progression, such as the NF-kappaB pathway and the MAPK/ERK pathway. Furthermore, recent studies have suggested that this compound may also target specific protein-protein interactions that are crucial for cellular processes such as apoptosis and cell cycle regulation.

The pharmacokinetic properties of 4-{1-3-(propan-2-yl)-1,2,4-thiadiazol-5-ylpiperidine-4-carbonyl}thiomorpholine have also been investigated. Preclinical studies in animal models have demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties make it an attractive candidate for further development as an orally available therapeutic agent.

In conclusion, 4-{1-3-(propan-2-y\-l)-1,2,4-thiadiazol\-5-y\-lpip\-eridin\-e\-4-c\-arbonyl}thiomorpholine (CAS No. 2877631\-40\-6) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for the development of new therapeutic agents targeting inflammatory diseases and cancer. Ongoing research is focused on optimizing its structure to enhance its efficacy and safety profile for potential clinical applications.